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Compound of Interest

Compound Name: Heptyl benzoate

Cat. No.: B14017024 Get Quote

An In-depth Technical Guide to the Molecular Formula and Weight of Heptyl Benzoate

Introduction
Heptyl benzoate (C₁₄H₂₀O₂) is an organic compound, specifically the ester formed from the

condensation of benzoic acid and heptanol. It is recognized for its applications in the fragrance

and flavor industries, contributing a fruity and floral scent profile. For researchers and

professionals in drug development and materials science, a precise understanding of its

molecular characteristics is fundamental for its application in novel formulations and synthesis

pathways. This guide provides a detailed overview of the molecular formula and weight of

heptyl benzoate, the experimental protocols for their determination, and a common synthesis

workflow.

Physicochemical Properties of Heptyl Benzoate
The fundamental molecular and physical properties of heptyl benzoate are summarized below.

These data are crucial for a range of applications, from quality control to computational

modeling.
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Property Value

Molecular Formula C₁₄H₂₀O₂[1][2][3]

Molecular Weight 220.31 g/mol [1]

IUPAC Name heptyl benzoate

CAS Registry Number 7155-12-6[2]

Synonyms
n-Heptyl benzoate, Benzoic acid, heptyl ester[2]

[4]

Appearance Colorless clear liquid (estimated)[5]

Specific Gravity 0.980 g/cm³ at 25°C[5]

Boiling Point 257.0 °C at 760 mmHg[5]

Experimental Determination of Molecular Formula
and Weight
The determination of a compound's molecular formula is a two-step process involving the

identification of the empirical formula followed by the determination of the molecular weight.[1]

Empirical Formula Determination: The empirical formula, which represents the simplest

whole-number ratio of atoms in the compound, is typically determined through elemental

analysis.[6][4] Techniques like combustion analysis are used to find the mass percentages of

each element (carbon, hydrogen, oxygen).[7][8] These percentages are then converted to

molar ratios to establish the empirical formula.[2][4][9]

Molecular Weight Determination: Mass spectrometry is the primary technique for accurately

determining the molecular weight of an organic compound.[1][10][11] The molecular weight

is used in conjunction with the empirical formula to deduce the molecular formula.[9][11]

Key Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
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The following is a generalized protocol for determining the molecular weight of a compound like

heptyl benzoate using mass spectrometry.

Objective: To determine the precise molecular weight of the analyte.

Materials:

Analyte sample (Heptyl Benzoate)

High-resolution mass spectrometer (e.g., ESI-MS or MALDI-TOF)[12]

Appropriate solvent for sample dissolution

Calibration standard

Methodology:

Sample Preparation: A small, pure sample of the compound is dissolved in a suitable volatile

solvent.

Ionization: The sample is introduced into the mass spectrometer where it is ionized.

Common techniques include Electrospray Ionization (ESI) or Electron Impact (EI).[13] During

this process, the molecule is converted into a molecular ion (a radical cation) by losing an

electron.[5]

Acceleration: The newly formed ions are accelerated by an electric field into the mass

analyzer.[13]

Deflection/Separation: In the mass analyzer, ions are separated based on their mass-to-

charge ratio (m/z) by a magnetic or electric field.[13]

Detection: The separated ions are detected, and a signal is generated for each ion. The

intensity of the signal is proportional to the abundance of that ion.

Data Analysis: The resulting mass spectrum plots ion abundance versus m/z. The peak with

the highest m/z value, excluding minor isotopic peaks, typically represents the molecular ion.

[5] This m/z value corresponds to the molecular weight of the compound. High-resolution
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mass spectrometry can provide a highly accurate mass, which helps in confirming the

molecular formula.[5][10]

Workflow for Molecular Weight Determination via Mass Spectrometry

Sample Preparation
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Mass Analysis
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(Generate Mass Spectrum)
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Caption: Experimental workflow for determining the molecular weight of Heptyl Benzoate.
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Synthesis of Heptyl Benzoate via Fischer
Esterification
Heptyl benzoate can be synthesized through the Fischer esterification reaction, which involves

reacting a carboxylic acid (benzoic acid) with an alcohol (1-heptanol) in the presence of a

strong acid catalyst.[14]

Key Experimental Protocol: Fischer Esterification
The following is a generalized protocol for the synthesis of heptyl benzoate.

Objective: To synthesize heptyl benzoate from benzoic acid and 1-heptanol.

Materials:

Benzoic acid

1-heptanol

Strong acid catalyst (e.g., concentrated Sulfuric Acid)[14]

Organic solvent (e.g., Toluene) for azeotropic removal of water

Sodium bicarbonate solution

Anhydrous sodium sulfate

Reflux and distillation apparatus

Methodology:

Reaction Setup: Benzoic acid, an excess of 1-heptanol, and a catalytic amount of

concentrated sulfuric acid are combined in a round-bottom flask.[3]

Reflux: The mixture is heated to reflux. The reaction is an equilibrium, and to drive it towards

the formation of the ester, the water produced as a byproduct is removed.[14][15] This can

be achieved using a Dean-Stark apparatus.
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Work-up: After the reaction is complete (monitored by techniques like TLC), the mixture is

cooled. The excess acid catalyst is neutralized by washing with a sodium bicarbonate

solution.[3]

Extraction and Drying: The organic layer containing the ester is separated, washed with

brine, and dried over an anhydrous drying agent like sodium sulfate.[3]

Purification: The solvent is removed under reduced pressure. The crude heptyl benzoate is

then purified, typically by vacuum distillation, to obtain the final product.[16]

Characterization: The identity and purity of the synthesized heptyl benzoate are confirmed

using techniques such as NMR spectroscopy, IR spectroscopy, and mass spectrometry.
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Workflow for Heptyl Benzoate Synthesis via Fischer Esterification
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Caption: Synthesis and purification workflow for Heptyl Benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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